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Compound of Interest

Compound Name: 4-Methoxy-5-methylpyrimidine
CAS No.: 17758-12-2
Cat. No.: B096741

Get Quote

Technical Safety Guide: 4-Methoxy-5-
methylpyrimidine & Intermediates

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7]1[8][9][10]

4-Methoxy-5-methylpyrimidine is a functionalized pyrimidine derivative.[1] In drug discovery,
it serves as a "privileged structure,” often utilized as a bioisostere for pyridine or phenyl rings to
modulate solubility and metabolic stability in active pharmaceutical ingredients (APIs).

Table 1: Target Compound Specifications
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Property Specification

Chemical Name 4-Methoxy-5-methylpyrimidine

CAS Number 2804-87-7

Molecular Formula CeHsN20

Molecular Weight 124.14 g/mol

Physical State Low-melting solid or viscous oil (Ambient)

Soluble in MeOH, DCM, DMSO; Sparingly

Solubility ]
soluble in water
Predicted LogP ~0.8 (Lipophilic)
Key Functional Groups Pyrimidine ring (Basic), Methoxy ether (Stable)

Hazard Identification & Toxicology (The "SDS" Core)

While the final compound (4-Methoxy-5-methylpyrimidine) exhibits moderate hazards, the
synthesis pathway involves high-risk intermediates and reagents. A "Process Safety" approach
IS required.

Target Compound Hazards (CAS 2804-87-7)

Based on Structure-Activity Relationship (SAR) and analog data (e.g., 4-methoxypyrimidine).
e GHS Classification:

o Skin Irritation: Category 2 (Causes skin irritation).[2][3]

o Eye Irritation: Category 2A (Causes serious eye irritation).[4]

o STOT-SE: Category 3 (May cause respiratory irritation).[4]
 Signal Word:WARNING

o Handling Note: The methoxy group reduces the electrophilicity of the ring compared to its
chloro-precursors, lowering the risk of severe chemical burns but retaining irritant properties.
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Critical Intermediate Hazards

The primary safety risk lies in the precursors used to generate the target.

Intermediate /
Reagent

CAS No.[5][6][71[8]

GHS Hazards

Critical Safety Note

4-Chloro-5-

Eye Dam. 1, Acute

CORROSIVE TO
EYES. Irreversible

o 13036-57-2 ) ) damage possible.
methylpyrimidine Tox. 4, Skin Irrit. 2 ]
Wear face shield.[9][8]
[3][10]
o Skin Irrit. 2, Eye Irrit. Precursor tautomer.
5-Methyl-4-pyrimidinol ~ 6322-61-8 o
[2] 2A Moderate irritant.
FATAL IF INHALED.
Phosphorus Acute Tox. 2 (Inhal), ) )
] 10025-87-3 ] Reacts violently with
Oxychloride (POCls) Skin Corr. 1A
water.
] ) ] Moisture sensitive.
Sodium Methoxide Flam. Sol. 1, Skin _
124-41-4 Causes severe skin

(NaOMe)

Corr.[4] 1B

burns.

Synthesis Workflow & Safety Interventions

The synthesis of 4-Methoxy-5-methylpyrimidine typically proceeds via the chlorination of the

hydroxy-pyrimidine followed by nucleophilic aromatic substitution (SnAr). The diagram below

maps the hazard evolution through this pathway.

Figure 1: Process Hazard Map

This workflow visualizes the transition from High Hazard (Red/Orange) reagents to the

Moderate Hazard (Blue) target.
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Step 1: Chlorination (High Risk)

POCI3
[Fatal Inhalation/Corrosive] |

5-Methyl-4-pyrimidinol Reflux 4-Chloro-5-methylpyrimidine
(CAS 6322-61-8) | —(HCIGas Evolution) o (CAS 13036-57-2)

[Irritant] [Eye Damage Cat 1] S_NAr Substitution

L e e D (Exothermic)

(Exothermic)

Step 2: Methoxylati

4-Methoxy-5-methylpyrimidine
(CAS 2804-87-7)
[Irritant Cat 2]

NaOMe / MeOH
[Flammable/Corrosive]

Click to download full resolution via product page

Caption: Hazard evolution from POCIs chlorination (High Risk) to methoxylation (Moderate
Risk).

Handling & Experimental Protocols
Protocol: Safe Handling of 4-Chloro-5-methylpyrimidine
(Intermediate)

Rationale: This intermediate is a lachrymator and can cause irreversible eye damage (Category
1).

o Engineering Controls: All weighing and transfers must occur inside a certified chemical fume
hood.

o PPE: Double nitrile gloves (0.11 mm min), lab coat, and tight-fitting safety goggles (not just
safety glasses) are mandatory. A face shield is recommended if handling >5g.

o Solubility Check: Dissolve in DCM or Ethyl Acetate immediately upon isolation to reduce dust
hazard.
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Protocol: Quenching POCIs Reactions (Step 1 Waste)

Rationale: Direct water addition to POCIs generates massive heat and HCI gas.

Cooling: Cool the reaction mixture to <0°C.

Dilution: Dilute with an inert solvent (e.g., DCM or Toluene) first.

Neutralization: Slowly add the mixture into a stirred solution of saturated Sodium Bicarbonate
(NaHCO:3) or ice water. Do not add water to the mixture.

Ventilation: Ensure high exhaust rate to capture evolved CO2 and HCI vapors.

Storage of 4-Methoxy-5-methylpyrimidine

o Conditions: Store at 2—8°C (Refrigerate).

o Atmosphere: Hygroscopic; store under Nitrogen or Argon to prevent hydrolysis of the
methoxy ether back to the hydroxypyrimidine.

e Incompatibility: Keep away from strong oxidizing agents and strong acids.[11][3]

Emergency Response
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Scenario Immediate Action

CRITICAL: Rinse cautiously with water for 15+
minutes. Lift eyelids.[10] If the Chloro-

Eye Contact intermediate is involved, seconds count to
prevent blindness. Seek immediate medical

attention.

) Wash with soap and water.[3][10] If redness
Skin Contact ) N o
persists (dermatitis), consult a physician.

Move to fresh air.[9][11][3][4] If wheezing occurs
Inhalation (common with pyrimidine dusts), administer
oxygen if trained.

Do not dry sweep (dust hazard). Wet with inert
Spill (Solid) solvent (e.g., heptane) and wipe up. Place in

hazardous waste container.

Use COz, dry chemical, or alcohol-resistant
Fire foam.[9] Burning pyrimidines emit toxic Nitrogen
Oxides (NOX).

References

» National Center for Biotechnology Information (NCBI).PubChem Compound Summary for
CID 303830, 4-Methoxypyrimidine (Analog). Retrieved from [Link]

e Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:
Safety Data Sheets. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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